Cas no 2097935-73-2 (N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide
• CAS No: 2097935-73-2
• MF: C₂₂H₂₃NO₃S
• MW: 381.487924814224
• CID: 5474457
• PubChem ID: 126852116
• Update Time: 2025-09-28

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6192-1158
• AKOS040696622
• N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-4-phenyloxane-4-carboxamide
• 2097935-73-2
• N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide

• Inchi： 1S/C22H23NO3S/c24-21(22(9-12-25-13-10-22)18-5-2-1-3-6-18)23-15-19(17-8-14-27-16-17)20-7-4-11-26-20/h1-8,11,14,16,19H,9-10,12-13,15H2,(H,23,24)
• InChI Key： RTYKZPAOHSLCMA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)CNC(C1(C2C=CC=CC=2)CCOCC1)=O

Computed Properties

• Exact Mass: 381.13986477g/mol
• Monoisotopic Mass: 381.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.7Ų

Additional information on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide

Comprehensive Overview of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide (CAS No. 2097935-73-2)

The compound N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide (CAS No. 2097935-73-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its complex architecture, featuring both furan and thiophene moieties, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules due to its hybrid heterocyclic framework.

One of the most intriguing aspects of this compound is its multi-heterocyclic nature. The presence of both furan and thiophene rings in its structure contributes to its electronic properties, which are highly relevant in the development of organic semiconductors. Recent studies have explored its utility in optoelectronic devices, where its ability to facilitate charge transport could lead to advancements in flexible electronics and solar cells. Additionally, the 4-phenyloxane-4-carboxamide segment adds rigidity to the molecule, enhancing its stability and making it suitable for further chemical modifications.

In the context of drug discovery, N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide has been investigated for its potential interactions with biological targets. The furan and thiophene rings are known to exhibit diverse pharmacological activities, including anti-inflammatory and antimicrobial effects. This has led to speculation about the compound's applicability in treating chronic diseases or infections. However, further preclinical studies are necessary to validate these hypotheses and elucidate its mechanism of action.

The synthesis of this compound involves sophisticated organic chemistry techniques, often requiring multi-step reactions to achieve high purity and yield. Key challenges include the selective functionalization of the thiophene and furan rings while maintaining the integrity of the oxane core. Recent advancements in catalytic methods have improved the efficiency of these synthetic routes, making the compound more accessible for research purposes. Researchers are also exploring greener synthesis approaches to align with the growing demand for sustainable chemistry practices.

From a commercial perspective, the demand for N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide is driven by its versatility. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for high-throughput screening and structure-activity relationship studies. Its CAS No. 2097935-73-2 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Suppliers often highlight its high purity and compatibility with standard analytical techniques, such as NMR and HPLC, to ensure reproducibility in experimental settings.

In summary, N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-phenyloxane-4-carboxamide represents a fascinating intersection of chemistry and innovation. Its potential applications span from advanced materials to therapeutic agents, reflecting the broader trends in interdisciplinary research. As scientists continue to unravel its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.